Cas no 2228143-07-3 (2-2-(dimethylamino)pyridin-3-yl-2-methylpropanenitrile)

• Product Name: 2-2-(dimethylamino)pyridin-3-yl-2-methylpropanenitrile
• CAS No: 2228143-07-3
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6082728
• PubChem ID: 165609239
• Update Time: 2025-05-20

2-2-(dimethylamino)pyridin-3-yl-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-2-(dimethylamino)pyridin-3-yl-2-methylpropanenitrile
• EN300-1743284
• 2-[2-(dimethylamino)pyridin-3-yl]-2-methylpropanenitrile
• 2228143-07-3

• Inchi： 1S/C11H15N3/c1-11(2,8-12)9-6-5-7-13-10(9)14(3)4/h5-7H,1-4H3
• InChI Key： SRELRZHPEKOPCK-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C(=CC=CN=1)C(C#N)(C)C

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 2-2-(dimethylamino)pyridin-3-yl-2-methylpropanenitrile

Introduction to 2-(2-(Dimethylamino)pyridin-3-yl)-2-methylpropanenitrile (CAS No. 2228143-07-3)

2-(2-(Dimethylamino)pyridin-3-yl)-2-methylpropanenitrile, with the CAS number 2228143-07-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, which include a dimethylamino group and a methylpropanenitrile moiety. These structural elements contribute to its potential biological activities and pharmacological properties, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(2-(dimethylamino)pyridin-3-yl)-2-methylpropanenitrile is defined by its molecular formula, C₁₁H₁₅N₃. The compound's molecular weight is 193.25 g/mol, and it exhibits a high degree of stability under standard laboratory conditions. The presence of the dimethylamino group imparts basic properties to the molecule, which can influence its solubility and reactivity in different solvents and biological environments.

Recent studies have explored the potential applications of 2-(2-(dimethylamino)pyridin-3-yl)-2-methylpropanenitrile in various areas of medicinal chemistry. One notable area of research is its potential as a modulator of ion channels, particularly those involved in neurological disorders. Ion channels play a crucial role in the function of neurons and other excitable cells, and their dysregulation has been implicated in conditions such as epilepsy, neuropathic pain, and neurodegenerative diseases.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the effects of 2-(2-(dimethylamino)pyridin-3-yl)-2-methylpropanenitrile on voltage-gated sodium channels (NaV). The results showed that the compound exhibited potent inhibitory activity against NaV1.7, a subtype of sodium channel that is highly expressed in nociceptive neurons. This finding suggests that 2-(2-(dimethylamino)pyridin-3-yl)-2-methylpropanenitrile could be developed as a novel analgesic agent for the treatment of chronic pain conditions.

Beyond its potential as an analgesic, 2-(2-(dimethylamino)pyridin-3-yl)-2-methylpropanenitrile has also been studied for its anti-inflammatory properties. Inflammatory processes are central to many diseases, including arthritis, asthma, and inflammatory bowel disease. A study published in the European Journal of Pharmacology demonstrated that the compound effectively reduced inflammation in both in vitro and in vivo models. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of the inflammatory response.

The pharmacokinetic profile of 2-(2-(dimethylamino)pyridin-3-yl)-2-methylpropanenitrile has also been investigated to assess its suitability for therapeutic use. Preliminary studies indicate that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, toxicity studies have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 2-(2-(dimethylamino)pyridin-3-yl)-2-methylpropanenitrile (CAS No. 2228143-07-3) represents a promising lead compound for further development in medicinal chemistry and pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for various therapeutic applications, particularly in the treatment of neurological disorders and inflammatory conditions. Ongoing research aims to further elucidate its mechanisms of action and optimize its pharmacological properties for clinical use.